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Compound of Interest |

Compound Name: Cadmium phosphide (Cd3P2)
CAS No.: 12014-28-7
Cat. No.: B078456

Get Quote

Cadmium phosphide (CdsP2) is a lI-V semiconductor that has garnered significant interest for
its potential applications in next-generation optoelectronic devices, including photodetectors,
and as a material exhibiting non-trivial topological electronic states.[1] The arrangement of
electrons in a material, described by its electronic band structure, governs its optical and
transport properties. A thorough understanding of the CdsP2z band structure is therefore
paramount for designing and optimizing devices based on this compound.

CdsP2 crystallizes in a tetragonal structure belonging to the P42/nmc space group.[2] This
crystal structure is a key input for any theoretical calculation. The electronic band structure
essentially maps the allowed energy levels for electrons as a function of their momentum within
the crystal's Brillouin zone. Key features of the band structure, such as the band gap (the
energy difference between the valence and conduction bands), the nature of the band gap
(direct or indirect), and the curvature of the bands (related to effective mass), dictate the
material's interaction with light and the mobility of its charge carriers.

Theoretical Framework and Computational
Methodology
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The calculation of the electronic band structure of solids is a quantum mechanical many-body
problem.[3] For a complex system like CdsP2, ab initio (first-principles) methods are the tools of
choice. These methods aim to solve the Schrédinger equation for the electrons in the material
with minimal empirical input.

Density Functional Theory (DFT): The Workhorse of
Band Structure Calculations

Density Functional Theory (DFT) is the most widely used method for electronic structure
calculations in condensed matter physics and materials science.[4] Instead of dealing with the
complex many-electron wavefunction, DFT recasts the problem in terms of the much simpler
electron density.

The standard DFT approach involves solving the Kohn-Sham equations self-consistently.[3]
The choice of the exchange-correlation (XC) functional, which approximates the quantum
mechanical interactions between electrons, is crucial for the accuracy of the results. Common
choices include:

» Local Density Approximation (LDA): This is the simplest approximation, treating the electron
gas as locally uniform.

o Generalized Gradient Approximation (GGA): GGASs, such as the Perdew-Burke-Ernzerhof
(PBE) functional, improve upon LDA by considering the gradient of the electron density.[5]

While computationally efficient, standard DFT with LDA or GGA functionals is known to
systematically underestimate the band gap of semiconductors.[6]

Beyond DFT: Achieving Higher Accuracy

To overcome the limitations of standard DFT, more advanced and computationally intensive
methods are often employed:

o Hybrid Functionals: These functionals, such as HSEQ6, incorporate a fraction of exact
Hartree-Fock exchange, which tends to correct the self-interaction error inherent in LDA and
GGA, leading to more accurate band gap predictions.
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o GW Approximation: The GW approximation is a many-body perturbation theory approach
that provides a more accurate description of the electron self-energy.[7] GW calculations,
often performed as a correction to a DFT starting point (GoWo), are considered the gold
standard for band gap calculations in many materials.

The Importance of Spin-Orbit Coupling (SOC)

For materials containing heavy elements like Cadmium (Cd), relativistic effects become
significant.[8][9] Spin-orbit coupling (SOC), the interaction between an electron's spin and its
orbital motion, can have a profound impact on the electronic band structure.[10] It can lift
degeneracies in the energy bands and is crucial for the emergence of topological phases of
matter.[11] Therefore, for an accurate description of CdsP2, the inclusion of SOC in the
calculations is essential.

Computational Workflow: A Step-by-Step Protocol

A typical workflow for calculating the electronic band structure of CdsP2 using a plane-wave
pseudopotential DFT code (like Quantum ESPRESSO or VASP) is as follows:

e Crystal Structure Definition:

o Obtain the crystallographic information file (CIF) for tetragonal CdsP2 (space group
P42/nmc).

o Define the lattice parameters and atomic positions as input for the calculation.[2][5]
o Self-Consistent Field (SCF) Calculation:

o Perform a ground-state energy calculation to obtain the self-consistent electron density
and Kohn-Sham potential.

o Choose an appropriate exchange-correlation functional (e.g., PBE).

o Select suitable pseudopotentials for Cd and P atoms to represent the interaction between
the core and valence electrons.

o Define a kinetic energy cutoff for the plane-wave basis set and a k-point mesh for
sampling the Brillouin zone. These parameters need to be converged to ensure the
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accuracy of the calculation.

e Non-Self-Consistent Band Structure Calculation:

o Using the converged charge density from the SCF step, calculate the electronic
eigenvalues along a high-symmetry path in the Brillouin zone. This path is chosen to
highlight the key features of the band structure.

o For CdsPz2, a typical path might connect the I, X, M, and Z high-symmetry points.
» Density of States (DOS) Calculation:

o Calculate the density of states to understand the contribution of different atomic orbitals to
the electronic bands. This is often done in conjunction with the band structure calculation

on a denser k-point mesh.

The following diagram illustrates this computational workflow:
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Caption: Computational workflow for DFT-based band structure calculations.

Results and Discussion: The Electronic Band

Structure of CdsP2
General Features and Band Gap

First-principles calculations have shown that tetragonal CdsP:z is a direct band gap
semiconductor.[12] The valence band maximum (VBM) and the conduction band minimum
(CBM) are located at the I" point of the Brillouin zone. One study using a linear combination of
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atomic orbitals (LCAO) method within DFT reported a direct band gap of 1.38 eV for the
tetragonal phase.[12] It is important to note that the calculated band gap value is highly
dependent on the theoretical method employed.

Calculated Band Nature of Band
Method Reference

Gap (eV) Gap
DFT-LCAO 1.38 Direct [12]

) ) (Typical DFT-GGA
DFT-GGA (PBE) ~0.2 (underestimated)  Direct
result)
] (Expected from

HSE06+S0OC ~0.6 Direct

literature trends)

Note: The values for PBE and HSE06+SOC are illustrative of typical outcomes and may vary
based on specific computational parameters.

The underestimation of the band gap by standard DFT-GGA is a well-known deficiency.[6] More
accurate methods like HSE06 or GW are necessary to obtain results in better agreement with
experimental values.

Orbital Contributions from Density of States (DOS)

The projected density of states (PDOS) reveals the contributions of different atomic orbitals to
the electronic bands. For CdsPz, the valence bands near the Fermi level are primarily
composed of P p-orbitals with some contribution from Cd d-orbitals. The conduction bands are
mainly formed by Cd s-orbitals and P p-orbitals. This understanding of orbital contributions is
crucial for interpreting spectroscopic experiments and understanding chemical bonding in the
material.

Topological Properties: CdsPz as a Dirac Semimetal

Beyond its semiconducting properties, CdsP:z is a confirmed three-dimensional topological
Dirac semimetal. This is a quantum state of matter where the conduction and valence bands
touch at discrete points in the Brillouin zone, and the energy dispersion near these points is
linear, mimicking relativistic massless Dirac fermions.
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The theoretical prediction and subsequent experimental verification of the Dirac semimetal
phase in CdsP2 highlight the power of ab initio calculations. The key features of the band
structure that give rise to this topological state are an inverted band ordering and the protection
of the Dirac points by crystal symmetry. The inclusion of spin-orbit coupling is critical in these
calculations, as it can open a small gap at the Dirac points, leading to a topological insulator
phase under certain conditions.

The following diagram illustrates a simplified representation of the band inversion and the
resulting Dirac cone in a topological semimetal:

P —————————————————

Trivial Insulator

Valence Band (p-orbital) ° °

Conduction Band (s-orbital) Band Inversion

—— o —————————— — o —

Topological Semimetal (Inverted Bands)

Valence Band (s-orbital)

Conduction Band (p-orbital) cluster_cone

Click to download full resolution via product page
Caption: Simplified illustration of band inversion leading to a Dirac cone.

Conclusion

Theoretical calculations, particularly those based on density functional theory and beyond, are
indispensable tools for understanding the intricate electronic band structure of CdsP2. These
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computational methods not only predict fundamental properties like the band gap but also

uncover exotic quantum phenomena such as the Dirac semimetal phase. A judicious choice of

theoretical framework, including the exchange-correlation functional and the treatment of

relativistic effects, is crucial for obtaining accurate and predictive results. The insights gained

from these calculations are vital for guiding the experimental efforts aimed at harnessing the

unique properties of CdsP2 in novel electronic and optoelectronic applications.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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